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Compound of Interest

Compound Name: Hexyl hexanoate

Cat. No.: B1581653 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hexyl hexanoate (CAS No. 6378-65-0) is a fatty acid ester formed from the condensation of

hexanoic acid and hexan-1-ol.[1] It is a naturally occurring compound found in various fruits

such as passion fruit, apples, and strawberries, as well as in wine.[1] It is characterized by a

fruity, green, and herbaceous odor and is utilized as a flavoring and fragrance agent.[2][3] This

technical guide provides an in-depth overview of the core physicochemical properties of hexyl
hexanoate, complete with experimental protocols and a logical workflow for its

characterization.

Core Physicochemical Properties
The fundamental physicochemical characteristics of hexyl hexanoate are summarized in the

table below, providing a consolidated reference for laboratory and development applications.
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Property Value Source(s)

Molecular Formula C₁₂H₂₄O₂ [1][2][4]

Molecular Weight 200.32 g/mol [1][2][5]

Appearance
Colorless to pale yellow oily

liquid
[1][3][6]

Odor Herbaceous, fruity, green [2][3][7]

Boiling Point 245-246 °C at 760 mmHg [1][2][5]

Melting Point -55 °C [1][2][8]

Density 0.855 - 0.863 g/mL at 20-25 °C [1][2][7]

Refractive Index (n20/D) 1.420 - 1.430 [1][4][5]

Solubility in Water
Insoluble (3.517 - 951 µg/L at

20-25 °C)
[1][2][5]

Solubility in Organic Solvents

Soluble in alcohol and

propylene glycol; miscible with

oils

[2]

Vapor Pressure 0.028 mmHg at 25 °C [5]

Flash Point 99.4 °C (211 °F) [2][5]

logP (Octanol/Water Partition

Coefficient)
4.71 - 5.7 [2][5][9]

Purity (by GC) ≥97% [7][10]

Experimental Protocols
Accurate determination of physicochemical properties is paramount for the application and

development of chemical entities. The following sections detail the standard methodologies for

measuring the key properties of liquid esters like hexyl hexanoate.

Determination of Boiling Point (Micro-Reflux Method)
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The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, a micro-reflux method is effective.[9]

Apparatus:

Small test tube (e.g., 150mm diameter)

Heating block or oil bath on a hot plate with magnetic stirring capabilities

Small magnetic stir bar

Thermometer (calibrated)

Clamps and stand

Procedure:

Introduce approximately 0.5 mL of hexyl hexanoate into the test tube along with a small

magnetic stir bar.

Clamp the test tube securely within the heating block or oil bath.

Position the thermometer so that the bulb is approximately 1 cm above the surface of the

liquid. This ensures the temperature of the vapor is measured, not the liquid itself.[9]

Turn on the stirrer to ensure gentle and even heating.

Begin heating the apparatus. Observe the sample for the onset of boiling (formation of

bubbles) and the condensation of vapor on the walls of the test tube. This condensation ring

indicates the liquid is refluxing.[9]

Adjust the heating so that the liquid refluxes gently. The thermometer bulb should be level

with the top of the condensation ring.

Record the temperature when it stabilizes. This stable temperature is the boiling point of the

liquid.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/product/b1581653?utm_src=pdf-body
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is crucial to record the ambient atmospheric pressure as the boiling point is pressure-

dependent.[11]

Determination of Density (Oscillating U-tube Digital
Density Meter)
Density is a fundamental physical property defined as mass per unit volume. The ASTM D4052

and ASTM D7777 standards describe the use of a digital density meter.[1][2]

Apparatus:

Digital density meter with an oscillating U-tube

Syringe or automated sampler for sample introduction

Thermostatic control for the measuring cell

Procedure:

Calibrate the instrument with at least two reference standards (e.g., dry air and distilled

water) at the desired temperature (e.g., 20°C or 25°C).

Ensure the measuring U-tube is clean and dry before introducing the sample.

Introduce a sufficient volume of hexyl hexanoate into the U-tube, ensuring no air bubbles

are present, as they will affect the measurement.[8]

Allow the sample to thermally equilibrate to the set temperature of the instrument.

The instrument measures the change in the oscillation frequency of the U-tube caused by

the mass of the sample.[2]

This frequency is used in conjunction with the calibration data to calculate and display the

density of the sample.[2]

Record the density, typically in g/mL or kg/m ³.[1]

Determination of Refractive Index (Abbe Refractometer)
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The refractive index measures how much the path of light is bent when entering a material and

is a characteristic property. The Abbe refractometer is a standard instrument for this

measurement.[3][5]

Apparatus:

Abbe refractometer

Monochromatic light source (typically a sodium D-line at 589 nm)

Circulating water bath for temperature control

Dropper or pipette

Cleaning solvents (e.g., ethanol or acetone) and soft tissue

Procedure:

Turn on the circulating water bath to bring the refractometer prisms to the desired

temperature (e.g., 20°C).

Clean the surfaces of both the measuring and illuminating prisms with a suitable solvent and

allow them to dry completely.[12]

Using a clean dropper, place 2-3 drops of hexyl hexanoate onto the surface of the

measuring prism.[12][13]

Gently close the illuminating prism to spread the liquid into a thin, uniform layer.

Position the light source to illuminate the prisms.

Look through the eyepiece and adjust the focus until the crosshairs are sharp.

Rotate the coarse adjustment knob until the boundary between the light and dark fields is

visible.

If a colored band is visible at the boundary, adjust the compensator to achieve a sharp,

achromatic line.[12]
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Fine-tune the adjustment so that the boundary line is precisely centered on the crosshairs.

Read the refractive index directly from the instrument's scale.[5]

Logical Workflow and Visualization
The following diagram illustrates a logical workflow for the physicochemical characterization of

a liquid sample such as hexyl hexanoate.

Workflow for Physicochemical Characterization of Hexyl Hexanoate
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Caption: Workflow for the physicochemical characterization of hexyl hexanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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